3-({4-[(dimethylamino)sulfonyl]benzoyl}amino)benzoic acid

• IUPAC Name: 3-[[4-(dimethylsulfamoyl)benzoyl]amino]benzoic acid
• InChI: InChI=1S/C16H16N2O5S/c1-18(2)24(22,23)14-8-6-11(7-9-14)15(19)17-13-5-3-4-12(10-13)16(20)21/h3-10H,1-2H3,(H,17,19)(H,20,21)
• InChI Key: IGPPQDATTOTZPC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C16H16N2O5S
• Molecular Weight: 348.4 g/mol

Description

3-({4-[(dimethylamino)sulfonyl]benzoyl}amino)benzoic acid, commonly known as DABCYL, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a fluorescent quencher, which means it can be used to study the interaction between molecules in biological systems.

Mechanism of Action

DABCYL works by quenching the fluorescence of nearby fluorophores. When DABCYL is attached to a molecule that fluoresces, such as a fluorescent protein, it can quench the fluorescence of that molecule by transferring energy from the excited state of the fluorophore to the ground state of DABCYL. This quenching effect can be used to study the interaction between molecules in biological systems.
Biochemical and Physiological Effects:
DABCYL does not have any known biochemical or physiological effects on living organisms. It is a synthetic compound that is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DABCYL in lab experiments is its ability to quench the fluorescence of nearby fluorophores. This property makes it a valuable tool for studying the interaction between molecules in biological systems. However, DABCYL has some limitations as well. It can only be used in systems that involve fluorescence, and it may not be effective in all situations.

Future Directions

There are many potential future directions for the use of DABCYL in scientific research. One area of interest is the development of new biosensors that use DABCYL as a quencher. Another area of interest is the use of DABCYL in the study of protein-protein interactions, which could lead to the development of new drugs that target specific protein interactions. Additionally, DABCYL could be used in the study of enzyme-substrate interactions, which could lead to the development of new enzymes for industrial applications.

Synthesis Methods

The synthesis of DABCYL involves the reaction of 4-aminobenzoic acid with N,N-dimethylsulfamoyl chloride in the presence of a base such as triethylamine. This reaction leads to the formation of 4-(N,N-dimethylsulfamoyl)benzoic acid, which is then reacted with 4-(bromomethyl)benzoic acid in the presence of a base and a catalyst such as palladium(II) acetate. This reaction leads to the formation of DABCYL.

Scientific Research Applications

DABCYL is widely used in scientific research as a fluorescent quencher. It can be used to study the interaction between molecules in biological systems, such as protein-protein interactions, DNA-protein interactions, and enzyme-substrate interactions. DABCYL is also used in the development of biosensors, which are devices that can detect the presence of specific molecules in biological samples.